2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid

• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[(2-ethoxy-5-methylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H17NO5S/c1-3-22-14-9-8-11(2)10-15(14)23(20,21)17-13-7-5-4-6-12(13)16(18)19/h4-10,17H,3H2,1-2H3,(H,18,19)
• InChI Key: ONNCSJGQJYWPDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=CC=C2C(=O)O

Description

2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid is an organic compound that features a benzoic acid core substituted with an ethoxy group, a methyl group, and a sulfonylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with 2-ethoxy-5-methylbenzenesulfonyl chloride and 2-aminobenzoic acid.

Reaction Conditions: The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours.

Purification: The product is purified by recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: The major product is the corresponding sulfone.

Reduction: The major product is the corresponding amine.

Substitution: The major products depend on the nucleophile used.

Scientific Research Applications

2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid involves its interaction with specific molecular targets. The sulfonylamino group can form hydrogen bonds with biological molecules, influencing their activity. The ethoxy and methyl groups can modulate the compound’s lipophilicity and membrane permeability, affecting its distribution and efficacy.

Comparison with Similar Compounds

Similar Compounds

• 2-Ethoxy-5-(4-methyl-1-piperazinylsulfonyl)benzoic acid
• 2-{[(4-Methylphenyl)sulfonyl]oxy}benzoic acid

Uniqueness

2-{[(2-Ethoxy-5-methylphenyl)sulfonyl]amino}benzoic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the ethoxy group enhances its solubility, while the sulfonylamino group provides potential sites for hydrogen bonding and interaction with biological targets.